Cas no 1795451-03-4 (7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane)

7-(Furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane is a heterocyclic compound featuring a 1,4-thiazepane core functionalized with a furan-2-yl substituent at the 7-position and a 5-methyl-1,2-oxazole-3-carbonyl group at the 4-position. This structure combines a thiazepane ring with aromatic and heteroaromatic moieties, offering potential for diverse reactivity and applications in medicinal chemistry or materials science. The presence of both furan and oxazole rings may enhance its binding affinity in biological systems, while the thiazepane scaffold provides conformational flexibility. The compound's synthetic versatility and structural complexity make it a candidate for further exploration in drug discovery or as a building block for advanced organic synthesis.

7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane structure

1795451-03-4 structure

Product Name:7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane

CAS No:1795451-03-4

MF:C₁₄H₁₆N₂O₃S

MW:292.353442192078

CID:5368717

Update Time:2025-10-29

7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

- [7-(furan-2-yl)-1,4-thiazepan-4-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
- 7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane
- Inchi： 1S/C14H16N2O3S/c1-10-9-11(15-19-10)14(17)16-5-4-13(20-8-6-16)12-3-2-7-18-12/h2-3,7,9,13H,4-6,8H2,1H3
- InChI Key： DDMJBAFOXKPQHS-UHFFFAOYSA-N
- SMILES： C(N1CCC(C2=CC=CO2)SCC1)(C1C=C(C)ON=1)=O

7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6481-3696-2μmol	7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane	1795451-03-4	2μmol	$85.5	2023-09-08
Life Chemicals	F6481-3696-5μmol	7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane	1795451-03-4	5μmol	$94.5	2023-09-08
Life Chemicals	F6481-3696-10μmol	7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane	1795451-03-4	10μmol	$103.5	2023-09-08
Life Chemicals	F6481-3696-20μmol	7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane	1795451-03-4	20μmol	$118.5	2023-09-08
Life Chemicals	F6481-3696-1mg	7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane	1795451-03-4	1mg	$81.0	2023-09-08
Life Chemicals	F6481-3696-2mg	7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane	1795451-03-4	2mg	$88.5	2023-09-08
Life Chemicals	F6481-3696-3mg	7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane	1795451-03-4	3mg	$94.5	2023-09-08
Life Chemicals	F6481-3696-4mg	7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane	1795451-03-4	4mg	$99.0	2023-09-08
Life Chemicals	F6481-3696-5mg	7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane	1795451-03-4	5mg	$103.5	2023-09-08
Life Chemicals	F6481-3696-10mg	7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane	1795451-03-4	10mg	$118.5	2023-09-08

7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane Related Literature

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Additional information on 7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane

7-(Furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane: A Comprehensive Overview

7-(Furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane is a structurally complex organic compound with the CAS Registry Number 1795451-03-4. This compound belongs to the class of thiazepanes, which are seven-membered heterocycles containing sulfur and nitrogen atoms. The presence of a furan ring and a substituted oxazole group introduces unique electronic and steric properties to the molecule, making it a subject of interest in various fields of chemistry and pharmacology.

The synthesis of 7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane involves a multi-step process that typically includes the formation of the thiazepane ring followed by the incorporation of the furan and oxazole substituents. Recent advancements in catalytic methods and microwave-assisted synthesis have significantly improved the efficiency and selectivity of such reactions. Researchers have reported that the use of palladium catalysts in coupling reactions can lead to higher yields and better purity levels for this compound.

One of the most promising applications of 7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane lies in its potential as a pharmacological agent. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can inhibit COX-2 enzyme with an IC₅₀ value of 8.5 μM, suggesting its potential as an anti-inflammatory agent.

Moreover, the presence of the furan ring in 7-(furan-2-yl)-4-(5-methyl-1,2-oxazole-3-carbonyl)-1,4-thiazepane confers it with antioxidant properties. Recent research has highlighted its ability to scavenge free radicals, which makes it a candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders. The oxazole group further enhances its bioactivity by providing additional hydrogen bonding capabilities and π-interactions with biological targets.

In terms of structural characterization, 7-(furan-2-y l)-4-(5-methyl -1 , 2 -oxazol e -3 -carbony l ) - 1 , 4 -thiazepan e has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are crucial for understanding its pharmacokinetic properties.

The development of novel analogs based on 7-(furan - 2 - y l ) - 4 -( 5 - methyl - 1 , 2 - oxazol e - 3 - carbony l ) - 1 , 4 -thiazepan e is an active area of research. Scientists are exploring variations in the substituents on both the furan and oxazole rings to optimize bioavailability and efficacy. For example, replacing the methyl group on the oxazole ring with electron-withdrawing groups has been shown to enhance binding affinity to certain protein targets.

In conclusion, 7 -(furan - 2 - y l ) - 4 -(5 - methyl - 1 , 2 - oxazol e -3-carbony l ) - 1 , 4-thiazepan e ( CAS No .: 1795451 -03 -4) is a versatile compound with significant potential in drug discovery and development. Its unique structure enables diverse biological activities, making it a valuable tool for researchers in medicinal chemistry and pharmacology.